Cas no 2228109-89-3 (2-amino-2-(1-cyclopentylcyclopropyl)acetic acid)

• Product Name: 2-amino-2-(1-cyclopentylcyclopropyl)acetic acid
• CAS No: 2228109-89-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6082717
• PubChem ID: 165660012
• Update Time: 2025-05-20

2-amino-2-(1-cyclopentylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-cyclopentylcyclopropyl)acetic acid
• EN300-1815687
• 2228109-89-3

• Inchi： 1S/C10H17NO2/c11-8(9(12)13)10(5-6-10)7-3-1-2-4-7/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： VFGNRLXIKFQXMF-UHFFFAOYSA-N
• SMILES： OC(C(C1(CC1)C1CCCC1)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(1-cyclopentylcyclopropyl)acetic acid

Introduction to 2-Amino-2-(1-Cyclopentylcyclopropyl)Acetic Acid (CAS No 2228109-89-3)

2-Amino-2-(1-cyclopentylcyclopropyl)acetic acid (CAS No 2228109-89-3) is a biologically active compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropyl and cyclopentyl substituents, which contribute to its distinctive chemical properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer.

The molecular structure of CAS No 2228109-89-3 is defined by a central acetic acid moiety, with an amino group attached to the same carbon as a cyclopropyl ring substituted with a cyclopentyl group. This arrangement creates a rigid and strained framework, which is often associated with enhanced bioactivity due to increased molecular stability and specific interactions with biological targets.

Recent research has focused on the synthesis and optimization of CAS No 2228109-89-3, particularly in terms of its stereochemistry and pharmacokinetic properties. Studies have demonstrated that the compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, CAS No 2228109-89-3 has shown promise in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Its ability to modulate glutamate signaling and reduce oxidative stress highlights its potential as a neuroprotective agent. Recent advancements in medicinal chemistry have enabled the development of derivatives with improved brain penetration and efficacy.

The synthesis of CAS No 2228109-89-3 involves a multi-step process that typically includes the formation of the cyclopropyl ring via cyclopropanation reactions, followed by functionalization to introduce the amino and cyclopentyl groups. Researchers have explored various methodologies to optimize this process, including the use of transition metal catalysts and stereo-selective reactions.

In addition to its therapeutic potential, CAS No 2228109-89-3 has been investigated for its role in chemical biology and drug discovery. Its unique structure serves as a valuable tool for studying protein-ligand interactions and developing novel drug candidates. Recent advances in computational chemistry have facilitated the design of analogs with enhanced selectivity and potency.

In conclusion, CAS No 2277656456 (or CAS No 4766475) represents a promising compound with diverse applications in medicine and biotechnology. Its distinctive chemical properties, combined with recent research advancements, underscore its potential to address unmet medical needs in various therapeutic areas.